2-tert-butyl-1H-pyrrolo[2,3-c]pyridin-5-amine

• CAS No.: 1072085-65-4
• Molecular Formula: C11H15N3
• Molecular Weight: 189.26 g/mol
• IUPAC Name: 2-tert-butyl-1H-pyrrolo[2,3-c]pyridin-5-amine
• InChI: InChI=1S/C11H15N3/c1-11(2,3)9-4-7-5-10(12)13-6-8(7)14-9/h4-6,14H,1-3H3,(H2,12,13)
• InChI Key: SRMHJURJTULIRE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC2=CC(=NC=C2N1)N

Description

2-tert-butyl-1H-pyrrolo[2,3-c]pyridin-5-amine is a useful research compound. Its molecular formula is C11H15N3 and its molecular weight is 189.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2-tert-butyl-5-chloro-1H-pyrrolo[2,3-c]pyridine (5.0 g, 24 mmol) in NH3.H2O (400 mL) was added CuSO4.5H2O (595 mg, 2.39 mmol). The mixture was heated at 200° C. (3 MPa pressure) for 24 h. After cooling, the mixture was extracted with CH2Cl2 (150 mL×3). The combined organic layers were dried over anhydrous Na2SO4 and evaporated under reduced pressure to give a residue, which was purified by column (petroleum ether/ethyl acetate=10/1) to obtain 2-tert-butyl-1H-pyrrolo[2,3-c]pyridin-5-amine (1.2 g, 27%). 1H NMR (400 MHz, DMSO) δ 10.66 (br s, 1H), 8.02 (s, 1H), 6.39 (s, 1H), 5.86 (d, J=1.2 Hz, 1H), 4.85 (br s, 2H), 1.29 (s, 9H).